Cas no 2241583-09-3 (3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione)

• Product Name: 3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione
• CAS No: 2241583-09-3
• MF: C₈H₈BrN₃O₂
• MW: 258.072020530701
• CID: 6353741
• PubChem ID: 135273234
• Update Time: 2025-05-20

3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• EN300-37235044
• 2241583-09-3
• Z5433361825
• SCHEMBL20437003
• 3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione

• Inchi： 1S/C8H8BrN3O2/c9-5-3-10-12(4-5)6-1-2-7(13)11-8(6)14/h3-4,6H,1-2H2,(H,11,13,14)
• InChI Key： CFUCLJIOSMCTCA-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 256.97999g/mol
• Monoisotopic Mass: 256.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64Ų

Additional information on 3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione

Recent Advances in the Study of 3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione (CAS: 2241583-09-3)

The compound 3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione (CAS: 2241583-09-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-2,6-dione scaffold and brominated pyrazole moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of interest is the compound's role as a potential immunomodulatory agent. Preliminary research indicates that 3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione may interact with specific cellular pathways involved in inflammation and immune response. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of certain pro-inflammatory cytokines, suggesting its utility in treating autoimmune diseases such as rheumatoid arthritis and lupus.

In addition to its immunomodulatory effects, recent investigations have explored the compound's anticancer properties. A study conducted by researchers at the National Cancer Institute revealed that 3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione exhibits selective cytotoxicity against several cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the induction of apoptosis via the mitochondrial pathway, as well as the inhibition of angiogenesis. These findings were further corroborated by in vivo experiments, where the compound significantly reduced tumor growth in mouse models.

The synthesis and optimization of 3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione have also been a focal point of recent research. A novel synthetic route, published in Organic Letters in early 2024, offers improved yield and scalability compared to previous methods. This advancement is critical for facilitating large-scale production and further preclinical testing. Additionally, structure-activity relationship (SAR) studies have identified key modifications that enhance the compound's bioavailability and therapeutic index.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further elucidation. Moreover, potential off-target effects and long-term toxicity need to be thoroughly investigated in upcoming studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-(4-bromo-1H-pyrazol-1-yl)piperidine-2,6-dione (CAS: 2241583-09-3) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its dual role as an immunomodulator and anticancer agent, coupled with recent advancements in synthesis and SAR, underscores its potential for therapeutic development. Future research should prioritize comprehensive preclinical evaluations to fully unlock its clinical potential.